Cas no 477497-23-7 (4-acetyl-N-(2-cyanophenyl)benzamide)

• Product Name: 4-acetyl-N-(2-cyanophenyl)benzamide
• CAS No: 477497-23-7
• MF: C₁₆H₁₂N₂O₂
• MW: 264.278683662415
• CID: 5902904
• PubChem ID: 5086982
• Update Time: 2025-05-26

4-acetyl-N-(2-cyanophenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-acetyl-N-(2-cyanophenyl)-
• 4-acetyl-N-(2-cyanophenyl)benzamide
• SR-01000009234-1
• 477497-23-7
• SR-01000009234
• F0806-0810
• AKOS016729450

• Inchi： 1S/C16H12N2O2/c1-11(19)12-6-8-13(9-7-12)16(20)18-15-5-3-2-4-14(15)10-17/h2-9H,1H3,(H,18,20)
• InChI Key： XMUUOLONFLVXPN-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C#N)(=O)C1=CC=C(C(C)=O)C=C1

Computed Properties

• Exact Mass: 264.089877630g/mol
• Monoisotopic Mass: 264.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 70Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 402.1±30.0 °C(Predicted)
• pka: 11?+-.0.70(Predicted)

Additional information on 4-acetyl-N-(2-cyanophenyl)benzamide

4-acetyl-N-(2-cyanophenyl)benzamide (CAS No. 477497-23-7): A Comprehensive Overview

4-acetyl-N-(2-cyanophenyl)benzamide, identified by its Chemical Abstracts Service Number (CAS No.) 477497-23-7, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a benzamide core with an acetyl group and a cyanophenyl substituent, has garnered attention due to its potential biological activities and structural properties. The detailed exploration of this compound not only sheds light on its chemical characteristics but also integrates the latest research findings to provide a comprehensive understanding of its applications and implications.

The structure of 4-acetyl-N-(2-cyanophenyl)benzamide consists of a benzene ring substituted with an acetyl group at the 4-position and an amide linkage to a cyanophenyl group at the nitrogen atom. This unique arrangement contributes to its distinct spectroscopic and pharmacological properties. The presence of the cyano group enhances the electron-withdrawing effect, influencing the compound's reactivity and interaction with biological targets. Such structural features are crucial in determining its role in various chemical and biological processes.

In recent years, there has been a surge in research focusing on benzamide derivatives due to their diverse pharmacological effects. Studies have highlighted the potential of these compounds in modulating various biological pathways, including inflammation, pain perception, and neurodegenerative diseases. The acetyl and cyanophenyl groups in 4-acetyl-N-(2-cyanophenyl)benzamide are particularly noteworthy, as they can influence both the compound's solubility and its ability to interact with specific enzymes and receptors.

One of the most compelling aspects of 4-acetyl-N-(2-cyanophenyl)benzamide is its potential as a lead compound in drug discovery. Researchers have been exploring its derivatives to develop novel therapeutic agents with improved efficacy and reduced side effects. The benzamide moiety is well-known for its role in several pharmacologically active molecules, making it a valuable scaffold for medicinal chemists. The acetyl group can further modify the pharmacokinetic properties of the compound, enhancing its bioavailability and metabolic stability.

The cyanophenyl substituent adds another layer of complexity to the molecule's behavior. This group not only influences the electronic properties of the benzene ring but also participates in hydrogen bonding interactions, which are critical for binding affinity in biological systems. Recent computational studies have demonstrated that the cyano group can act as a hydrogen bond acceptor, potentially enhancing the compound's interaction with target proteins.

Several experimental studies have investigated the biological activity of 4-acetyl-N-(2-cyanophenyl)benzamide. Initial reports suggest that this compound exhibits moderate activity against certain enzymes implicated in inflammatory responses. The acetyl group appears to play a role in modulating enzyme kinetics, while the cyanophenyl moiety contributes to binding specificity. These findings are particularly intriguing given the growing interest in developing anti-inflammatory agents that target specific enzymatic pathways.

The synthesis of 4-acetyl-N-(2-cyanophenyl)benzamide has also been optimized to improve yield and purity. Advanced synthetic methodologies have been employed to streamline the process, ensuring that researchers can access this compound efficiently for further studies. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the benzamide core, while protecting group strategies have been employed to handle the reactive functional groups effectively.

The spectroscopic properties of 4-acetyl-N-(2-cyanophenyl)benzamide have been thoroughly characterized using various techniques, including nuclear magnetic resonance (NMR), infrared spectroscopy (IR), and mass spectrometry (MS). These data not only confirm the molecular structure but also provide insights into its conformational preferences and electronic environment. Such information is invaluable for understanding how the compound interacts with biological targets at the molecular level.

In conclusion, 4-acetyl-N-(2-cyanophenyl)benzamide represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with recent findings from both computational and experimental studies, make it a compelling candidate for further development. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in drug discovery and development efforts aimed at addressing various therapeutic challenges.